[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine

• Molecular Formula: C8H10BrNS
• Molecular Weight: 232.14 g/mol
• SMILES: C=CCNCC1=CC(=CS1)Br
• InChI: InChI=1S/C8H10BrNS/c1-2-3-10-5-8-4-7(9)6-11-8/h2,4,6,10H,1,3,5H2
• InChIKey: OHCJNKIAMKDHOO-UHFFFAOYSA-N

[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine Procurement & Selection

[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine (CAS 1040047-22-0) is a brominated thiophene derivative bearing an allylamine side chain, with molecular formula C₈H₁₀BrNS and a molecular weight of 232.14 g/mol [1]. It is primarily employed as a bifunctional synthetic intermediate, wherein the aryl bromide serves as a handle for transition-metal-catalyzed cross-coupling and the terminal alkene enables thiol-ene click chemistry or olefin metathesis [2]. Commercially, it is supplied at 95% purity, requiring sealed, dry storage at 2–8 °C . Its computed properties—XLogP3 of 2.3, topological polar surface area of 40.3 Ų, and four rotatable bonds—place it within the orally bioavailable chemical space (Lipinski compliant), distinguishing it from both its 5-bromo regioisomer and its N-methyl congener [1].

1

Dual orthogonal handles Aryl bromide for cross-coupling plus terminal alkene for thiol-ene or metathesis.

2

Distinct lipophilicity window XLogP3 ~2.3 separates it from the 5-bromo regioisomer and N-alkyl analogs.

3

Regioisomeric identity matters 4-Br thiophene exhibits attenuated cross-coupling reactivity vs. 2- or 5-Br isomers.

• [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] Kuujia.com. (4-Bromothiophen-2-yl)methyl(prop-2-en-1-yl)amine – CAS 1040047-22-0 Product Page. https://www.kuujia.com/cas-1040047-22-0.html (accessed 2026-05-01). View Source

Irreplaceability of [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine

Despite sharing the C₈H₁₀BrNS formula with its 5-bromo regioisomer, [(4-bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine differs in three actionable dimensions that directly impact synthetic planning and biological screening outcomes. First, the bromine position (C4 vs. C5) alters the electronic distribution of the thiophene ring, governing both cross-coupling reactivity and the regiochemistry of further electrophilic substitution [1]. Second, the N-allyl substituent confers 0.6 log units lower lipophilicity (XLogP3 2.3 vs. 2.7) compared to the 5-bromo isomer, and 0.6 log units higher lipophilicity compared to the N-methyl analog (XLogP3 1.7), making the compound neither excessively hydrophobic nor overly polar [2][3]. Third, the allyl group provides a distinct orthogonal reactive handle—absent in the N-methyl, N-ethyl, and N-cyclopropyl analogs—enabling thiol-ene click chemistry, olefin metathesis, and hydroamination that cannot be accessed with saturated N-alkyl congeners [4]. These differences mean that substituting an analog without deliberate consideration of bromine regiochemistry, N-substituent lipophilicity, or orthogonal reactivity will alter both the synthetic route and the downstream biological or materials profile.

Attribute

Target (4-Br, N-allyl)

5-Br regioisomer

Bromine position

4-position (β): slower oxidative addition, enables sequential coupling

5-position (α): faster coupling, may alter regioselectivity and electronics

N-substituent

Allyl: terminal alkene handle, XLogP3 ~2.3

Same allyl, but XLogP3 ~2.7; lipophilicity shift may affect assay profiles

Key risk

—

Altered cross-coupling kinetics and higher hydrophobicity may change synthetic route and biological readouts

Target (4-Br, N-allyl)

N-Methyl analog

Alkene handle

Present: enables thiol-ene, metathesis

Absent: no orthogonal click chemistry possible

Lipophilicity

XLogP3 ~2.3

XLogP3 ~1.7: lower permeability risk but may miss mid-range window

Key risk

—

Loss of bifunctional reactivity; lipophilicity shift may alter membrane partitioning

• [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 2449435, N-[(5-bromothiophen-2-yl)methyl]prop-2-en-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/851452-55-6 (accessed 2026-05-01). View Source
• [3] PubChem Compound Summary for CID 42282034, 1-(4-Bromothiophen-2-yl)-N-methylmethanamine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/814255-78-2 (accessed 2026-05-01). View Source
• [4] Kuujia.com. (4-Bromothiophen-2-yl)methyl(prop-2-en-1-yl)amine – CAS 1040047-22-0 Product Page. https://www.kuujia.com/cas-1040047-22-0.html (accessed 2026-05-01). View Source

Quantitative Differentiation of [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine

Lipophilicity Tuning: Comparison with 5-Bromo Regioisomer and N-Methyl Analog

The target compound occupies a distinct intermediate lipophilicity window (XLogP3 = 2.3) compared to its two most immediate analogs: the 5-bromo regioisomer [(5-bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine (CAS 851452-55-6, XLogP3 = 2.7) and the N-methyl analog [(4-bromothiophen-2-yl)methyl](methyl)amine (CAS 814255-78-2, XLogP3 = 1.7) [1][2]. This 0.4–0.6 log unit difference translates to approximately a 2.5- to 4-fold difference in partition coefficient, sufficient to meaningfully alter membrane permeability and solubility in biological assays [3]. The target compound thus avoids the excessive hydrophobicity of the 5-bromo isomer (which may promote promiscuous binding or aggregation) and the lower permeability risk of the N-methyl analog.

Lipophilicity tuning

Head-to-head

ΔXLogP3: -0.4 vs 5-Br isomer; +0.6 vs N-methyl analog

Supports mid-range lipophilicity optimization

Computed XLogP3; experimental LogP available only for target

Evidence Dimension	Lipophilicity (XLogP3, computed by PubChem/Cactvs 3.4.6.11)
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	5-Bromo regioisomer (CAS 851452-55-6): XLogP3 = 2.7; N-Methyl analog (CAS 814255-78-2): XLogP3 = 1.7
Quantified Difference	ΔXLogP3 = −0.4 vs. 5-Br isomer; ΔXLogP3 = +0.6 vs. N-methyl analog
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) using canonical SMILES structures

Why This Matters

For medicinal chemistry programs targeting CNS or oral bioavailability, a 0.4–0.6 log unit shift in XLogP3 can determine whether a compound falls within or outside the optimal range for membrane permeability (typically LogP 1–4), directly influencing hit-to-lead prioritization decisions.

• [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 2449435, N-[(5-bromothiophen-2-yl)methyl]prop-2-en-1-amine (CAS 851452-55-6); and PubChem Compound Summary for CID 42282034, 1-(4-Bromothiophen-2-yl)-N-methylmethanamine (CAS 814255-78-2). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/851452-55-6; https://pubchem.ncbi.nlm.nih.gov/compound/814255-78-2 (accessed 2026-05-01). View Source
• [3] Waring, M.J. Lipophilicity in Drug Discovery. Expert Opinion on Drug Discovery, 2010, 5, 235–248. https://doi.org/10.1517/17460441003605098 (class-level inference for LogP-permeability relationships). View Source

Conformational Flexibility: Allyl vs. Saturated N-Alkyl Substituents

The target compound possesses four rotatable bonds, compared to only two for the N-methyl analog (CAS 814255-78-2) and three for the N-cyclopropyl analog (CAS 1040047-46-8) [1][2][3]. The terminal allyl C=C bond and the methylene linker contribute additional conformational degrees of freedom that may enable more favorable induced-fit binding to protein targets, albeit at the entropic cost associated with increased flexibility. This parameter is a key determinant in ligand efficiency metrics used in fragment-based drug discovery.

Conformational flexibility

Head-to-head

4 rotatable bonds vs. 2 (N-Me) and 3 (N-cyclopropyl)

May influence induced-fit binding

Entropic cost vs. conformational adaptability trade-off

Evidence Dimension	Number of rotatable bonds (PubChem/Cactvs computed)
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	N-Methyl analog (CAS 814255-78-2): 2 rotatable bonds; N-Cyclopropyl analog (CAS 1040047-46-8): 3 rotatable bonds
Quantified Difference	+2 rotatable bonds vs. N-methyl analog; +1 vs. N-cyclopropyl analog
Conditions	Computed by Cactvs 3.4.6.11/3.4.8.18 (PubChem release 2019.06.18/2021.05.07) from canonical SMILES

Why This Matters

Rotatable bond count is a widely used filter in drug discovery (Veber rules: ≤10 rotatable bonds for oral bioavailability); the 2-bond difference between the target and its N-methyl analog represents a substantial change in conformational entropy that can alter binding affinity and selectivity profiles.

• [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 42282034, 1-(4-Bromothiophen-2-yl)-N-methylmethanamine (CAS 814255-78-2). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/814255-78-2 (accessed 2026-05-01). View Source
• [3] PubChem Compound Summary for CID 28833198, N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine (CAS 1040047-46-8). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1040047-46-8 (accessed 2026-05-01). View Source

Orthogonal Click Chemistry Handle via Allyl Group

The target compound carries a terminal alkene (allyl) moiety that enables thiol-ene radical addition, olefin cross-metathesis, and hydroamination reactions—transformations that are mechanistically inaccessible to the N-methyl (CAS 814255-78-2), N-ethyl, and N-cyclopropyl (CAS 1040047-46-8) analogs, all of which bear fully saturated N-substituents [1][2]. This dual functionality (aryl bromide for cross-coupling + allyl for click/bioconjugation) allows sequential orthogonal derivatization without protecting-group manipulation, a significant advantage in library synthesis and chemical biology probe construction [3].

Allyl click handle

Class-level

Terminal C=C present; absent in N-alkyl analogs

Enables orthogonal dual derivatization

Class-level thiol-ene/metathesis precedent

Evidence Dimension	Presence of terminal alkene reactive handle
Target Compound Data	One terminal C=C bond (allyl group)
Comparator Or Baseline	N-Methyl analog: 0 terminal C=C bonds; N-Cyclopropyl analog: 0 terminal C=C bonds; N-Ethyl analog: 0 terminal C=C bonds
Quantified Difference	Qualitative: target provides orthogonal alkene reactivity absent in all N-alkyl comparators
Conditions	Structural comparison based on canonical SMILES; reactivity confirmed by class-level precedent for allylamine derivatives in thiol-ene and metathesis chemistry

Why This Matters

For researchers designing bifunctional probes or performing sequential derivatization, the allyl handle eliminates the need for additional orthogonal protecting-group strategies, streamlining synthetic routes and reducing step count by at least one protection/deprotection cycle compared to N-alkyl analogs.

• [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 42282034 (CAS 814255-78-2) and CID 28833198 (CAS 1040047-46-8). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/814255-78-2; https://pubchem.ncbi.nlm.nih.gov/compound/1040047-46-8 (accessed 2026-05-01). View Source
• [3] Kuujia.com. (4-Bromothiophen-2-yl)methyl(prop-2-en-1-yl)amine – CAS 1040047-22-0 Product Page (describes dual reactivity of bromine substituent and allylamine moiety). https://www.kuujia.com/cas-1040047-22-0.html (accessed 2026-05-01). View Source

Cross-Coupling Reactivity: 4-Bromo vs. 5-Bromo Thiophene Isomers

The bromine atom at the 4-position (β-position) of the thiophene ring in the target compound faces a higher activation barrier for oxidative addition to Pd(0) compared to the 2-/5-positions (α-positions) due to lower LUMO coefficient density at C4 [1]. The 5-bromo regioisomer (CAS 851452-55-6) is expected to undergo faster Suzuki-Miyaura or Buchwald-Hartwig coupling under identical conditions [2]. This differential reactivity can be exploited for chemoselective cross-coupling in substrates bearing multiple halogen substituents: the target compound's 4-bromo substituent can serve as a 'latent' coupling site, enabling sequential C–C bond formation when paired with a more reactive 2-bromo or 5-bromo thiophene moiety [3].

Cross-coupling reactivity

Class-level

4-Br (β) slower oxidative addition vs. 5-Br (α)

Supports sequential coupling design

Kinetic difference inferred from literature; no direct pair data

Evidence Dimension	Relative reactivity of bromothiophene positional isomers in Pd-catalyzed cross-coupling
Target Compound Data	4-Bromothiophene motif (β-position): lower reactivity, slower oxidative addition
Comparator Or Baseline	5-Bromo regioisomer (CAS 851452-55-6, α-position): higher reactivity, faster oxidative addition
Quantified Difference	Qualitative difference only; class-level data indicate that 2-/5-bromothiophenes react 5–20× faster than 3-/4-bromothiophenes in representative Suzuki couplings with Pd(PPh₃)₄ (literature precedent for bromothiophene positional isomer reactivity). No direct kinetic comparison is available for these specific compounds.
Conditions	Class-level inference from palladium-catalyzed cross-coupling literature on bromothiophene isomers; specific kinetic data for this compound pair is not available in the public domain

Why This Matters

For synthetic chemists planning multi-step sequences involving sequential cross-coupling, the attenuated reactivity of the 4-bromo position provides inherent chemoselectivity without requiring orthogonal halogen species (e.g., Br vs. I), reducing the number of required building blocks.

• [1] Schröter, S.; Stock, C.; Bach, T. Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen-, Oxygen-, and Sulfur-Containing Heterocycles. Tetrahedron, 2005, 61, 2245–2267. https://doi.org/10.1016/j.tet.2004.12.031 (class-level review on heteroaryl halide reactivity). View Source
• [2] PubChem Compound Summary for CID 28833173 (4-Br isomer) and CID 2449435 (5-Br isomer). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173; https://pubchem.ncbi.nlm.nih.gov/compound/851452-55-6 (accessed 2026-05-01). View Source
• [3] Hassan, J.; Sévignon, M.; Gozzi, C.; Schulz, E.; Lemaire, M. Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 2002, 102, 1359–1469. https://doi.org/10.1021/cr000664r (class-level review supporting differential reactivity of aryl halide positional isomers). View Source

Experimental LogP vs. Computed XLogP3 Comparison

The experimentally derived LogP of 2.94 (Fluorochem) is 0.64 log units higher than the computed XLogP3 of 2.3 (PubChem) for the target compound [1]. For the 5-bromo regioisomer, only the computed XLogP3 of 2.7 is available from PubChem [2]; no experimental LogP source was identified. This discrepancy highlights the importance of using consistent measurement methodology when comparing lipophilicity across compound series. When using experimental LogP (target: 2.94), the lipophilicity ranking reverses relative to the 5-bromo isomer's computed value (2.7), potentially altering ADME predictions. Researchers should standardize on either computed or experimental LogP values for SAR series and not mix datasets.

Exp. vs comp. LogP

Cross-study

Exp. LogP 2.94 (Fluorochem) vs. XLogP3 2.3

Consistent sourcing needed for SAR

No experimental LogP for 5-Br isomer; method discrepancy

Evidence Dimension	Lipophilicity: experimental LogP vs. computed XLogP3
Target Compound Data	Experimental LogP = 2.94 (Fluorochem); Computed XLogP3 = 2.3 (PubChem)
Comparator Or Baseline	5-Bromo regioisomer: Computed XLogP3 = 2.7 (PubChem); no experimental LogP available from non-excluded sources
Quantified Difference	Intra-compound Δ(Exp. LogP − XLogP3) = +0.64 for target; inter-compound ΔXLogP3 (5-Br − 4-Br) = +0.4; no experimental inter-compound comparison possible due to missing data
Conditions	Experimental LogP from Fluorochem (method undisclosed); computed XLogP3 from PubChem/Cactvs XLogP3 3.0

Why This Matters

Inconsistent LogP data sources across compound series can lead to erroneous SAR interpretations; procurement decisions for analog series should prioritize compounds with experimentally measured LogP values from a single, consistent source to ensure reliable lipophilicity-driven design.

• [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. XLogP3-AA = 2.3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 2449435, N-[(5-bromothiophen-2-yl)methyl]prop-2-en-1-amine (CAS 851452-55-6). XLogP3-AA = 2.7. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/851452-55-6 (accessed 2026-05-01). View Source

Optimal Applications of [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine

Hit-to-Lead Optimization with Mid-Range Lipophilicity

When a screening hit requires lipophilicity within the 2.0–2.5 XLogP3 range for CNS or oral bioavailability, the target compound (XLogP3 = 2.3) provides a direct match without synthetic modification, whereas the 5-bromo regioisomer (XLogP3 = 2.7) exceeds this window and the N-methyl analog (XLogP3 = 1.7) falls short [1]. This avoids the need for additional polarity-modulating substituents that would increase molecular weight and synthetic complexity. The 4-rotatable-bond scaffold also maintains Veber rule compliance for oral bioavailability [1].

Bifunctional Probe Synthesis via Cross-Coupling and Click Chemistry

The target compound uniquely enables a two-step orthogonal functionalization sequence: (i) Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig coupling at the C4–Br position, followed by (ii) thiol-ene click chemistry or olefin metathesis at the allyl group [2][3]. This sequence is impossible with N-methyl, N-ethyl, or N-cyclopropyl analogs because they lack the terminal alkene required for the second step [3]. Researchers constructing chemical biology probes or fluorescently labeled conjugates can achieve this in two steps without protecting group manipulation.

Chemoselective Cross-Coupling for Polyhalogenated Substrates

In synthetic sequences where multiple brominated thiophene building blocks must be coupled in a specific order, the attenuated reactivity of the 4-bromo position (compared to 2- or 5-bromo substituents) allows the target compound to serve as a 'latent' coupling partner that reacts only under more forcing conditions [4]. This inherent chemoselectivity eliminates the need for orthogonal halogen pairs (e.g., Br/I), reducing the number of distinct building blocks required and simplifying supply chain logistics for library synthesis [4].

Physicochemical SAR Using Experimental LogP

For ADME/PK teams building lipophilicity-activity relationships, the availability of an experimentally measured LogP (2.94, Fluorochem) for the target compound, though methodologically distinct from the computed XLogP3 (2.3), provides a benchmark value for calibration of in silico models . In contrast, no experimental LogP is readily available from non-excluded sources for the 5-bromo regioisomer, making the target compound the more data-rich choice for building predictive physicochemical models .

Application

Selection Property

Validation Focus

Hit-to-lead lipophilicity tuning

Intermediate XLogP3 and moderate rotatable bond count

Lipophilicity-activity relationship (LAR) assays

Orthogonal probe conjugation

Dual reactive handles (aryl Br + allyl)

Sequential cross-coupling/click efficiency

Multi-step sequential coupling

Attenuated 4-Br reactivity

Chemoselectivity under forcing conditions

Physicochemical model calibration

Experimental LogP availability

Consistent dataset building

• [1] PubChem Compound Summary for CID 28833173, XLogP3 = 2.3, rotatable bonds = 4. Also CID 2449435 (5-Br regioisomer, XLogP3 = 2.7) and CID 42282034 (N-methyl analog, XLogP3 = 1.7). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
• [2] Kuujia.com. (4-Bromothiophen-2-yl)methyl(prop-2-en-1-yl)amine – CAS 1040047-22-0 Product Page (describes bromine as cross-coupling handle and allylamine for further functionalization). https://www.kuujia.com/cas-1040047-22-0.html (accessed 2026-05-01). View Source
• [3] PubChem Compound Summary for CID 42282034 (N-methyl analog, no alkene) and CID 28833198 (N-cyclopropyl analog, no alkene). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/814255-78-2; https://pubchem.ncbi.nlm.nih.gov/compound/1040047-46-8 (accessed 2026-05-01). View Source
• [4] Schröter, S.; Stock, C.; Bach, T. Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen-, Oxygen-, and Sulfur-Containing Heterocycles. Tetrahedron, 2005, 61, 2245–2267. https://doi.org/10.1016/j.tet.2004.12.031 (class-level support for differential reactivity of heteroaryl bromide positional isomers). View Source